Lipophilicity Advantage over N-Cyclopropyl Analog
The target compound demonstrates a quantifiably higher computed lipophilicity (XLogP3 = 1.9) compared to the direct analog 1-[(cyclopropylamino)methyl]cyclohexan-1-ol (XLogP3 = 1.3) [1][2]. This 0.6-unit difference in logP is attributable to the addition of a methyl group on the cyclopropyl ring, increasing the overall hydrophobicity of the molecule.
Δ +0.6
| Evidence Dimension | Computed Lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | 1.9 |
| Comparator Or Baseline | 1-[(cyclopropylamino)methyl]cyclohexan-1-ol (CAS 1183326-28-4): 1.3 |
| Quantified Difference | Δ = 0.6 XLogP3 units higher for the target compound |
| Conditions | Computed by XLogP3 3.0 (PubChem release 2021.05.07) for both compounds. |
Why This Matters
The increased lipophilicity is critical for enhancing blood-brain barrier permeability or passive membrane diffusion in cellular assays, directly impacting the selection of this compound for neuroscience-targeted research applications.
- [1] PubChem Compound Summary CID 60909889. 1-{[(1-Cyclopropylethyl)amino]methyl}cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/60909889. View Source
- [2] PubChem Compound Summary CID 60904578. 1-[(Cyclopropylamino)methyl]cyclohexan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/60904578. View Source
